N-[(3-bromophenyl)carbamothioyl]-3,5-dichloro-2-methoxybenzamide

• IUPAC Name: N-[(3-bromophenyl)carbamothioyl]-3,5-dichloro-2-methoxybenzamide
• InChI: InChI=1S/C15H11BrCl2N2O2S/c1-22-13-11(6-9(17)7-12(13)18)14(21)20-15(23)19-10-4-2-3-8(16)5-10/h2-7H,1H3,(H2,19,20,21,23)
• InChI Key: SHDQZIWFSZKYQI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1Cl)Cl)C(=O)NC(=S)NC2=CC(=CC=C2)Br
• Molecular Formula: C15H11BrCl2N2O2S
• Molecular Weight: 434.1 g/mol

Description

N-[(3-bromophenyl)carbamothioyl]-3,5-dichloro-2-methoxybenzamide is a complex organic compound with the molecular formula C15H11BrCl2N2O2S

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(3-bromophenyl)carbamothioyl]-3,5-dichloro-2-methoxybenzamide typically involves the reaction of 3,5-dichloro-2-methoxybenzoic acid with 3-bromoaniline in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and 1-hydroxybenzotriazole (HOBt). The reaction is carried out in an organic solvent like dichloromethane under reflux conditions .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. The use of continuous flow reactors and automated synthesis systems can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions

N-[(3-bromophenyl)carbamothioyl]-3,5-dichloro-2-methoxybenzamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The bromine and chlorine atoms in the compound can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide (H2O2), potassium permanganate (KMnO4)

Reduction: Lithium aluminum hydride (LiAlH4), sodium borohydride (NaBH4)

Substitution: Sodium methoxide (NaOCH3), potassium tert-butoxide (KOtBu)

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding sulfoxides or sulfones, while reduction can produce amines or alcohols .

Scientific Research Applications

N-[(3-bromophenyl)carbamothioyl]-3,5-dichloro-2-methoxybenzamide has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme interactions.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials with specific chemical properties

Mechanism of Action

The mechanism of action of N-[(3-bromophenyl)carbamothioyl]-3,5-dichloro-2-methoxybenzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit enzyme activity by binding to the active site or altering the enzyme’s conformation. Additionally, it can modulate signaling pathways by interacting with cellular receptors .

Comparison with Similar Compounds

Similar Compounds

• N-[(4-bromophenyl)carbamothioyl]-3-ethoxybenzamide
• N-[(2-bromophenyl)carbamothioyl]benzamide
• 3-(4-bromophenyl)-1-carbamothioyl-5-(2-carbamothioylhydrazinyl)-4,5-dihydro-1H-pyrazole-5-carboxylic acid

Uniqueness

N-[(3-bromophenyl)carbamothioyl]-3,5-dichloro-2-methoxybenzamide is unique due to its specific combination of bromine, chlorine, and methoxy groups, which confer distinct chemical reactivity and potential biological activity. This uniqueness makes it a valuable compound for research and industrial applications .